Cas no 2680817-25-6 (6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid
• CAS No: 2680817-25-6
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 5636684
• PubChem ID: 165915959
• Update Time: 2025-06-29

6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680817-25-6
• 6-(2,2,2-trifluoroacetamido)naphthalene-1-carboxylic acid
• EN300-28286524
• 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)12(20)17-8-4-5-9-7(6-8)2-1-3-10(9)11(18)19/h1-6H,(H,17,20)(H,18,19)
• InChI Key： FZAFXPMEURHBPK-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC2C(C(=O)O)=CC=CC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 283.04562760g/mol
• Monoisotopic Mass: 283.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid

Introduction to 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid (CAS No. 2680817-25-6)

6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid, identified by its CAS number 2680817-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, featuring a unique trifluoroacetamide functional group at the 6-position of the naphthalene core. The presence of the trifluoroacetamide moiety imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid combines the aromatic stability of the naphthalene ring system with the enhanced lipophilicity and metabolic stability provided by the trifluoroacetamide group. These characteristics have positioned this compound as a promising building block in the development of novel therapeutic agents. Recent advancements in drug design have highlighted the utility of such derivatives in targeting various biological pathways, particularly those involving enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic profiles. The fluorine atom's ability to modulate electron density and metabolic resistance has made fluorinated derivatives increasingly attractive in medicinal chemistry. Specifically, 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid has been explored in several preclinical studies for its potential applications in anti-inflammatory and anticancer therapies. The trifluoroacetamide group not only enhances the compound's solubility in organic solvents but also improves its binding affinity to biological targets.

One of the most compelling aspects of 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid is its versatility as a synthetic intermediate. Researchers have leveraged this compound to develop novel analogs with tailored biological activities. For instance, modifications at the 1-position of the naphthalene ring have led to derivatives with enhanced efficacy against certain enzymes implicated in metabolic disorders. These findings underscore the importance of 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid in facilitating structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for next-generation drugs. By serving as a scaffold for further chemical modifications, 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid enables chemists to explore diverse chemical space efficiently. This adaptability has been instrumental in accelerating drug discovery pipelines, particularly for diseases where traditional small-molecule inhibitors have faced limitations.

From a chemical synthesis perspective, 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid can be accessed through multi-step organic transformations involving condensation reactions and fluorination protocols. The synthesis typically begins with commercially available naphthalene derivatives, which are subjected to selective functionalization at the 6-position to introduce the trifluoroacetamide group. Advances in catalytic methods have further refined these synthetic routes, improving yield and scalability.

The biological activity of 6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid has been investigated across multiple therapeutic areas. Notably, preclinical data suggest that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. Additionally, structural analogs have shown promise in disrupting protein-protein interactions relevant to cancer progression. These findings highlight the compound's potential as a lead molecule for drug development.

In conclusion,6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid (CAS No. 2680817-25-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of fluorinated compounds continues to evolve,6-(2,2,2-Trifluoroacetamido)naphthalene-1-carboxylic acid is poised to play an increasingly pivotal role in addressing unmet medical needs across various disease indications.